Cas no 3728-56-1 (1-Ethyl-4-methylcyclohexane)

1-Ethyl-4-methylcyclohexane Properties

Names and Identifiers

• Cyclohexane,1-ethyl-4-methyl-
• 1-Ethyl-4-methylcyclohexane (cis- and trans- mixture)
• 1-ETHYL-4-METHYLCYCLOHEXANE
• 1-Aethyl-4-methyl-cyclohexan
• 1-Methyl-4-aethyl-cyclohexan
• 1-methyl-4-ethyl-cyclohexane
• cis,trans-1-Methyl-4-aethylcyclohexan
• cis-1a-Methyl-4e-ethylcyclohexan
• cis-1e-Methyl-4a-ethylcyclohexan
• 6236-88-0
• cis-1-Methyl-4-Ethylcyclohexane
• 1-ethyl-4-methyl(cis)-cyclohexane
• (1r,4r)-1-ethyl-4-methylcyclohexane
• CS-0451769
• E0424
• MFCD00045511
• FT-0634992
• LMFA11000650
• CYISMTMRBPPERU-DTORHVGOSA-N
• CYISMTMRBPPERU-UHFFFAOYSA-N
• AKOS006274115
• cis-1-Ethyl-4-Methylcyclohexane
• 4926-78-7
• 3728-56-1
• 1-Ethyl-4-methylcyclohexane, trans-
• 1-Methyl-trans-4-ethylcyclohexane
• CYISMTMRBPPERU-KYZUINATSA-N
• c-1-Ethyl-4-methylcyclohexane
• DTXSID201015854
• trans-1-Methyl-4-Ethylcyclohexane
• 1-Ethyl-4-methylcyclohexane cis-
• trans-1-ethyl-4-methyl-Cyclohexane
• trans-1-Ethyl-4-Methylcyclohexane
• Cyclohexane, 1-ethyl-4-methyl-, cis-
• Cyclohexane, 1-ethyl-4-methyl-
• (1s,4s)-1-ethyl-4-methylcyclohexane
• FT-0694351
• Cyclohexane, 1-ethyl-4-methyl-, trans-
• cis-1-ethyl-4-methycyclohexane
• 1-Ethyl-4-methylcyclohexane, (E)-
• 1-Ethyl-4-methylcyclohexane, (Z)-
• LMFA11000649
• FT-0694352
• 1-ethyl-4-methyl-cyclohexane
• DTXSID001025635
• 1-ethyl-4-methyl(trans)-cyclohexane
• trans-1-ethyl-4-methycyclohexane
• 1-Ethyl-4-methylcyclohexane trans-
• AKOS006274116
• T72381
• 1-Methyl-cis-4-ethylcyclohexane
• DTXSID00190733
• DB-049090
• Cis-1-ethyl-4-methyl cyclohexane
• DB-318923
• +Expand

• MDL： MFCD00045511
• InChIKey： CYISMTMRBPPERU-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H18/c1-3-9-6-4-8(2)5-7-9/h8-9H,3-7H2,1-2H3
• SMILES： CCC1CCC(C)CC1

Computed Properties

• Exact Mass: 126.14100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 126.140850574g/mol
• Heavy Atom Count: 9
• Complexity: 68.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• LogP: 3.22270
• PSA: 0.00000
• Refractive Index: 1.4310-1.4330
• Boiling Point: 151°C(lit.)
• Density: 0.79

1-Ethyl-4-methylcyclohexane Security Information

• Symbol: GHS02
• Hazardous Material transportation number：3295
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Prompt：warning
• PackingGroup：III
• HazardClass：3

1-Ethyl-4-methylcyclohexane Customs Data

• HS CODE：2902199090
• Customs Data：

  China Customs Code:

  2902199090

  Overview:

  2902199090 Other naphthenic hydrocarbons\Cyclic olefins and cyclic terpenes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

  Declaration elements:

  Product Name, component content

  Summary:

  2902199090 other cyclanes, cyclenes and cyclotherpenes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons